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Compound of Interest

Compound Name: 2-(Bromomethyl)naphthalene

Cat. No.: B188764 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper handling and

disposal of 2-(Bromomethyl)naphthalene (CAS No. 939-26-4). Due to its hazardous

properties, strict adherence to these procedures is critical to ensure personnel safety and

environmental compliance.

Immediate Safety and Handling Precautions
2-(Bromomethyl)naphthalene is a corrosive and hazardous substance that can cause severe

skin burns, eye damage, and may lead to skin sensitization.[1][2] It is also a lachrymator, a

substance that irritates the eyes and causes tearing.[2][3] Before handling for any purpose,

including disposal, a thorough risk assessment must be conducted.

Engineering Controls: Always handle 2-(Bromomethyl)naphthalene in a certified chemical

fume hood to prevent inhalation of dust or vapors.[2] Ensure that a safety shower and an

eyewash station are readily accessible.[2][3]

Personal Protective Equipment (PPE): A comprehensive PPE regimen is mandatory.[2]

Eye and Face Protection: Wear chemical safety goggles and a face shield.[2][4]

Skin Protection: Wear chemical-resistant gloves (e.g., nitrile or neoprene) and a fully

buttoned lab coat.[2][3]
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Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a

NIOSH/MSHA-approved respirator.[3]

Quantitative Safety and Physical Data
The following table summarizes key quantitative data for 2-(Bromomethyl)naphthalene. This

information is critical for safe handling and for determining appropriate disposal pathways.

Property Value Citation(s)

GHS Hazard Class

Skin Corrosion 1B, Skin

Sensitization 1, Corrosive to

Metals

US EPA Waste Number
D002 (Corrosivity

Characteristic)
[1]

Melting Point 51 - 54 °C [5]

Boiling Point
213 °C @ 100 mmHg (133

hPa)
[5]

Flash Point 110 °C (230 °F) - closed cup [5]

Storage Temperature 2 - 8 °C [5]

NFPA Rating (estimated)
Health: 3, Flammability: 1,

Instability: 0
[3]

Storage Class
8A - Combustible corrosive

hazardous materials

Step-by-Step Disposal Protocol
All waste materials contaminated with 2-(Bromomethyl)naphthalene must be disposed of as

hazardous waste in accordance with all local, state, and federal regulations.[2] Do not dispose

of this material in standard laboratory trash or down the drain.[1][2]

Step 1: Waste Classification and Segregation

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pim-resources.coleparmer.com/sds/65371.pdf
https://www.benchchem.com/product/b188764?utm_src=pdf-body
https://datasheets.scbt.com/sc-237865.pdf
https://www.chemicalbook.com/msds/2-bromomethyl-naphthalene.htm
https://www.chemicalbook.com/msds/2-bromomethyl-naphthalene.htm
https://www.chemicalbook.com/msds/2-bromomethyl-naphthalene.htm
https://www.chemicalbook.com/msds/2-bromomethyl-naphthalene.htm
https://pim-resources.coleparmer.com/sds/65371.pdf
https://www.benchchem.com/product/b188764?utm_src=pdf-body
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Safe_Handling_of_Bromomethylnaphthalene_Compounds.pdf
https://datasheets.scbt.com/sc-237865.pdf
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Safe_Handling_of_Bromomethylnaphthalene_Compounds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b188764?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2-(Bromomethyl)naphthalene is a brominated organic compound and must be classified as

Halogenated Organic Hazardous Waste.[6] This waste stream must be kept separate from non-

halogenated organic waste, aqueous waste, and general refuse.[6] It is incompatible with

strong oxidants, bases, alcohols, amines, and reactive metals like steel.[3]

Step 2: Preparing Waste Containers
Container Type: Use only chemically compatible, corrosive-resistant containers with a

secure, sealable lid.[7][8] Ensure the container is in good condition and free from leaks.

Labeling: The container must be clearly labeled as "Hazardous Waste" before any waste is

added. The label must also include:

The full chemical name: "2-(Bromomethyl)naphthalene"

The words "Halogenated Organic Waste"[9]

The associated hazards (e.g., "Corrosive," "Lachrymator")

Step 3: Waste Collection Procedures
Solid Waste: Carefully place unreacted or waste 2-(Bromomethyl)naphthalene,

contaminated silica gel, filter paper, and other solid materials into a designated solid

halogenated waste container.[9] Avoid generating dust.[3][5]

Liquid Waste: Collect any solutions containing 2-(Bromomethyl)naphthalene in a

designated liquid halogenated waste container.[9]

Contaminated Labware and PPE: Disposable items such as gloves, bench paper, and

pipette tips that are contaminated must be placed in the solid hazardous waste container.[2]

Empty containers of the original material are also considered hazardous waste and should

be disposed of accordingly.[1][2]

Step 4: Spill and Decontamination Waste
In the event of a spill, absorb the material with an inert absorbent such as vermiculite or sand.

[2] Carefully sweep or scoop the absorbed material into a designated solid hazardous waste
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container for disposal.[2][3] Decontaminate the area with a suitable solvent followed by soap

and water; collect all decontamination materials as hazardous waste.[2]

Step 5: Storage and Final Disposal
On-site Storage: Keep the sealed waste container in a designated and properly ventilated

satellite accumulation area, away from incompatible materials.[9]

Final Disposal: Arrange for the collection of the waste by your institution's Environmental

Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.[1]

[2] Halogenated organic wastes are typically disposed of via high-temperature incineration at

a regulated facility.[6]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of 2-
(Bromomethyl)naphthalene.
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Start: Waste Generation

Step 1: Assess & Classify Waste
(Halogenated Organic Hazardous Waste)

Step 2: Don Appropriate PPE
(Goggles, Face Shield, Gloves, Lab Coat)

Step 3: Prepare Labeled,
Corrosive-Resistant Waste Container

Step 4: Collect Waste by Type

Solid Waste
(Unused reagent, contaminated labware,

spent absorbents)

 Solids 

Liquid Waste
(Contaminated solutions)

 Liquids 

Step 5: Securely Seal Container
& Confirm Label Accuracy

Step 6: Store in Designated
Satellite Accumulation Area

Step 7: Arrange Pickup by EHS
or Licensed Waste Contractor

End: Final Disposal
(Licensed Hazardous Waste Facility)

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 2-(Bromomethyl)naphthalene waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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